Cas no 1521918-18-2 (3-5-(trifluoromethyl)furan-2-ylpropanoic acid)

3-(5-(Trifluoromethyl)furan-2-yl)propanoic acid is a fluorinated furan derivative with a propanoic acid side chain, offering unique reactivity and structural features for synthetic and medicinal chemistry applications. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable intermediate in the design of bioactive compounds. Its furan core provides a versatile heterocyclic scaffold for further functionalization, while the carboxylic acid moiety allows for easy derivatization or conjugation. This compound is particularly useful in pharmaceutical research, agrochemical development, and material science due to its balanced physicochemical properties and potential as a building block for more complex molecules.
3-5-(trifluoromethyl)furan-2-ylpropanoic acid structure
1521918-18-2 structure
Product Name:3-5-(trifluoromethyl)furan-2-ylpropanoic acid
CAS No:1521918-18-2
MF:C8H7F3O3
MW:208.134593248367
CID:6138117
PubChem ID:82659776
Update Time:2025-06-11

3-5-(trifluoromethyl)furan-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-5-(trifluoromethyl)furan-2-ylpropanoic acid
    • 3-(5-Trifluoromethyl-furan-2-yl)-propionic acid
    • 3-(5-(trifluoromethyl)furan-2-yl)propanoic acid
    • 2-Furanpropanoic acid, 5-(trifluoromethyl)-
    • 3-[5-(trifluoromethyl)furan-2-yl]propanoic acid
    • EN300-1929144
    • 1521918-18-2
    • Inchi: 1S/C8H7F3O3/c9-8(10,11)6-3-1-5(14-6)2-4-7(12)13/h1,3H,2,4H2,(H,12,13)
    • InChI Key: JCEOALQPUWFXQN-UHFFFAOYSA-N
    • SMILES: O1C(C(F)(F)F)=CC=C1CCC(O)=O

Computed Properties

  • Exact Mass: 208.03472857g/mol
  • Monoisotopic Mass: 208.03472857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.390±0.06 g/cm3(Predicted)
  • Boiling Point: 256.8±35.0 °C(Predicted)
  • pka: 4.43±0.10(Predicted)

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3-5-(trifluoromethyl)furan-2-ylpropanoic acid Related Literature

Additional information on 3-5-(trifluoromethyl)furan-2-ylpropanoic acid

Comprehensive Overview of 3-5-(Trifluoromethyl)furan-2-ylpropanoic Acid (CAS No. 1521918-18-2)

3-5-(Trifluoromethyl)furan-2-ylpropanoic acid (CAS No. 1521918-18-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and a furan ring in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in 3-5-(trifluoromethyl)furan-2-ylpropanoic acid is its relevance to modern medicinal chemistry. The trifluoromethyl group is known for enhancing the metabolic stability and lipophilicity of compounds, which are critical factors in drug design. This compound's versatility is further highlighted by its applications in creating novel heterocyclic derivatives, a class of compounds widely used in treating various diseases. Recent studies have also linked its structural motifs to potential anti-inflammatory and antimicrobial activities.

In the context of agrochemicals, 3-5-(trifluoromethyl)furan-2-ylpropanoic acid serves as a building block for developing advanced crop protection agents. The furan moiety is particularly noteworthy for its role in enhancing the bioactivity of pesticides and herbicides. As sustainable agriculture gains traction, the demand for eco-friendly and efficient chemical solutions has risen, positioning this compound as a candidate for next-generation agrochemical formulations.

From a synthetic chemistry perspective, the compound's propanoic acid backbone offers flexibility for further functionalization. Chemists are leveraging this feature to create custom-tailored molecules for specific applications. For instance, its derivatives are being investigated for use in material science, particularly in the development of organic electronic materials. This aligns with the broader trend of exploring fluorinated compounds for their unique electronic properties.

The commercial availability of 3-5-(trifluoromethyl)furan-2-ylpropanoic acid (CAS No. 1521918-18-2) has also spurred interest among industrial researchers. Its role as a high-value intermediate in fine chemical synthesis underscores its importance in the supply chain. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of pharmaceutical and agrochemical clients.

Environmental and regulatory considerations are another area where 3-5-(trifluoromethyl)furan-2-ylpropanoic acid is being evaluated. With stricter regulations on chemical usage, researchers are assessing its biodegradability and ecological impact. Preliminary data suggest that its fluorinated structure may offer advantages in terms of reduced environmental persistence compared to traditional halogenated compounds.

In summary, 3-5-(trifluoromethyl)furan-2-ylpropanoic acid (CAS No. 1521918-18-2) represents a multifaceted compound with broad applications across multiple industries. Its unique chemical properties, combined with the growing demand for innovative solutions in healthcare and agriculture, make it a subject of ongoing research and development. As scientific advancements continue, this compound is poised to play a pivotal role in shaping future technologies and products.

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